Cas no 75777-37-6 (Phosphonic acid, [2-(bromomethyl)phenyl]-, diethyl ester)

• Product Name: Phosphonic acid, [2-(bromomethyl)phenyl]-, diethyl ester
• CAS No: 75777-37-6
• MF: C₁₁H₁₆BrO₃P
• MW: 307.120703697205
• CID: 4174588
• Update Time: 2025-05-23

Phosphonic acid, [2-(bromomethyl)phenyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [2-(bromomethyl)phenyl]-, diethyl ester
• Phosphonic acid, P-[2-(bromomethyl)phenyl]-, diethyl ester

• Inchi： 1S/C11H16BrO3P/c1-3-14-16(13,15-4-2)11-8-6-5-7-10(11)9-12/h5-8H,3-4,9H2,1-2H3
• InChI Key： YGMUYGZVTHMVFC-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC=C1CBr)(=O)(OCC)OCC

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 122-125 °C(Press: 0.3 Torr)

Additional information on Phosphonic acid, [2-(bromomethyl)phenyl]-, diethyl ester

Recent Advances in the Study of Phosphonic acid, [2-(bromomethyl)phenyl]-, diethyl ester (CAS: 75777-37-6)

Phosphonic acid, [2-(bromomethyl)phenyl]-, diethyl ester (CAS: 75777-37-6) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug development. This compound, characterized by its bromomethylphenyl group and diethyl phosphonate moiety, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its role in the development of enzyme inhibitors, prodrugs, and targeted therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block in the synthesis of novel phosphonate-based protease inhibitors. The researchers utilized the bromomethyl functionality of 75777-37-6 to create covalent inhibitors targeting viral proteases, showing promising results against several RNA viruses. The diethyl phosphonate group was found to enhance membrane permeability while maintaining the compound's stability under physiological conditions.

In the area of cancer research, a team from MIT reported in Nature Chemical Biology (2024) the development of a new class of targeted anticancer agents using 75777-37-6 as a molecular scaffold. By modifying the phenyl ring and phosphonate groups, they created compounds with selective cytotoxicity against cancer cells expressing specific biomarkers. The study highlighted the compound's ability to serve as a "warhead" in targeted drug conjugates due to its reactive bromomethyl group.

Recent advances in synthetic methodology have also expanded the applications of 75777-37-6. A 2024 publication in Organic Letters described an efficient palladium-catalyzed cross-coupling reaction using this compound as a precursor, enabling the synthesis of complex phosphonate derivatives with high yields and excellent stereoselectivity. This development opens new possibilities for creating diverse molecular libraries for drug discovery.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography data published in Biochemistry (2023) revealed how derivatives of 75777-37-6 interact with active sites of various enzymes, providing valuable insights for rational drug design. These findings are particularly relevant for developing treatments for metabolic disorders and infectious diseases.

From a pharmaceutical development perspective, recent pharmacokinetic studies have investigated the metabolic fate of 75777-37-6 derivatives. A 2024 paper in Drug Metabolism and Disposition reported improved metabolic stability for certain analogs, addressing previous challenges with rapid clearance. These findings are crucial for advancing lead compounds toward clinical development.

Looking forward, researchers anticipate that 75777-37-6 and its derivatives will play an increasingly important role in addressing unmet medical needs, particularly in areas requiring targeted drug delivery and covalent inhibition strategies. Ongoing studies are exploring its potential in neurodegenerative diseases and antibiotic-resistant infections, with preliminary results expected in late 2024.